Cas no 78686-86-9 (3-Pyridinecarbonylchloride, 5-bromo-2-chloro-)

• Product Name: 3-Pyridinecarbonylchloride, 5-bromo-2-chloro-
• CAS No: 78686-86-9
• MF: C₆H₂BrCl₂NO
• MW: 254.896178722382
• MDL: MFCD12827961
• CID: 562266
• PubChem ID: 12677295
• Update Time: 2025-10-31

3-Pyridinecarbonylchloride, 5-bromo-2-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 5-bromo-2-chloro-
• 5-Bromo-2-chloro-3-pyridinecarbonyl chloride
• 5-BROMO-2-CHLORONICOTINOYL CHLORIDE
• 5-bromo-2-chloropyridine-3-carbonyl chloride
• 2-CHLORO-5-BROMONICOTINOYL CHLORIDE
• 2-chloro-5-bromopyridine-3-carbonyl chloride
• 3-Pyridinecarbonylchloride,5-bromo-2-chloro
• 5-Bromo-2-chloro-nicotinoyl chloride
• PYR071
• 78686-86-9
• MFCD12827961
• AS-5945
• FT-0763359
• 5-BROMO-2-CHLORO-3-PYRIDINECARBONYLCHLORIDE
• ZXLONDRTSKAJOQ-UHFFFAOYSA-N
• SCHEMBL983160
• E90774
• DTXSID90506561

• MDL： MFCD12827961
• Inchi： 1S/C6H2BrCl2NO/c7-3-1-4(6(9)11)5(8)10-2-3/h1-2H
• InChI Key： ZXLONDRTSKAJOQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)Cl)=C1)Cl

Computed Properties

• Exact Mass: 252.87000
• Monoisotopic Mass: 252.86968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.858
• Boiling Point: 297.008°C at 760 mmHg
• Flash Point: 133.426°C
• Refractive Index: 1.604
• PSA: 29.96000
• LogP: 2.87650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-Pyridinecarbonylchloride, 5-bromo-2-chloro-

Research Brief on 3-Pyridinecarbonylchloride, 5-bromo-2-chloro- (CAS: 78686-86-9): Recent Advances and Applications

3-Pyridinecarbonylchloride, 5-bromo-2-chloro- (CAS: 78686-86-9) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound, characterized by its bromo and chloro substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents targeting complex diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 3-Pyridinecarbonylchloride, 5-bromo-2-chloro- as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study highlighted the compound's role in facilitating selective modifications of the pyridine core, which were critical for achieving high potency and selectivity against BTK. The resulting inhibitors demonstrated promising efficacy in preclinical models of autoimmune diseases and B-cell malignancies, underscoring the compound's potential in targeted therapy development.

Another notable advancement was reported in a 2024 ACS Chemical Biology article, where the compound was utilized in the design of covalent inhibitors for KRAS G12C, a notoriously challenging oncogenic target. The researchers leveraged the electrophilic reactivity of the carbonyl chloride group to develop irreversible inhibitors that effectively suppressed KRAS signaling in cancer cell lines. This work exemplifies the growing interest in harnessing the unique properties of 78686-86-9 for addressing unmet medical needs in oncology.

Beyond its applications in drug discovery, 3-Pyridinecarbonylchloride, 5-bromo-2-chloro- has also been employed in materials science. A recent Chemical Communications publication described its use as a crosslinking agent in the synthesis of functionalized polymers with tunable electronic properties. The bromo and chloro substituents were found to enhance the polymer's stability and conductivity, making it a candidate for use in organic electronics and sensing devices.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of 78686-86-9-derived compounds. A 2023 review in Organic Process Research & Development discussed the need for greener and more efficient synthetic routes to minimize environmental impact and reduce production costs. Future research is expected to focus on addressing these limitations while expanding the compound's applications in interdisciplinary fields.

In conclusion, 3-Pyridinecarbonylchloride, 5-bromo-2-chloro- (CAS: 78686-86-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its role in the development of novel therapeutics and functional materials highlight its enduring relevance. Ongoing studies will likely uncover further opportunities for innovation, solidifying its position as a cornerstone of modern drug discovery and materials science.